Cas no 1806736-92-4 (5-Iodo-2-methoxy-4-(trifluoromethoxy)pyridine-3-acetic acid)

• Product Name: 5-Iodo-2-methoxy-4-(trifluoromethoxy)pyridine-3-acetic acid
• CAS No: 1806736-92-4
• MF: C₉H₇F₃INO₄
• MW: 377.055865526199
• CID: 4835633
• Update Time: 2025-07-21

5-Iodo-2-methoxy-4-(trifluoromethoxy)pyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 5-Iodo-2-methoxy-4-(trifluoromethoxy)pyridine-3-acetic acid

• Inchi： 1S/C9H7F3INO4/c1-17-8-4(2-6(15)16)7(5(13)3-14-8)18-9(10,11)12/h3H,2H2,1H3,(H,15,16)
• InChI Key： GZVGYZLCEMFDNZ-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(=C1OC(F)(F)F)CC(=O)O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 302
• XLogP3: 2.5
• Topological Polar Surface Area: 68.6

Additional information on 5-Iodo-2-methoxy-4-(trifluoromethoxy)pyridine-3-acetic acid

Comprehensive Overview of 5-Iodo-2-methoxy-4-(trifluoromethoxy)pyridine-3-acetic acid (CAS No. 1806736-92-4)

5-Iodo-2-methoxy-4-(trifluoromethoxy)pyridine-3-acetic acid (CAS No. 1806736-92-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyridine derivative family, characterized by its unique structural features, including an iodo substituent, a methoxy group, and a trifluoromethoxy moiety. Its molecular formula and intricate architecture make it a valuable intermediate in the synthesis of bioactive molecules, particularly in drug discovery and crop protection applications.

The growing interest in 5-Iodo-2-methoxy-4-(trifluoromethoxy)pyridine-3-acetic acid is driven by its potential applications in modern medicinal chemistry. Researchers are exploring its role as a building block for small-molecule inhibitors and enzyme modulators, which are critical in targeting diseases such as cancer and inflammatory disorders. The presence of the trifluoromethoxy group enhances the compound's metabolic stability and lipophilicity, making it a promising candidate for optimizing drug-like properties. Additionally, its iodo substituent offers versatility in further functionalization through cross-coupling reactions, a topic frequently searched in synthetic chemistry forums.

In the agrochemical sector, 5-Iodo-2-methoxy-4-(trifluoromethoxy)pyridine-3-acetic acid is being investigated for its potential as a precursor to novel pesticides and herbicides. The trifluoromethoxy group is known to improve the bioavailability and efficacy of agrochemicals, aligning with the industry's demand for sustainable and high-performance solutions. This aligns with trending searches on "green chemistry" and "eco-friendly agrochemicals," highlighting the compound's relevance in addressing environmental concerns.

From a synthetic perspective, the compound's pyridine core and acetic acid side chain provide a platform for diverse chemical transformations. Chemists are particularly interested in its use in Pd-catalyzed coupling reactions, a hot topic in organic synthesis. The compound's stability under various reaction conditions makes it a reliable choice for constructing complex molecular architectures, a subject often queried in academic and industrial research circles.

The analytical characterization of 5-Iodo-2-methoxy-4-(trifluoromethoxy)pyridine-3-acetic acid involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound's quality and consistency, which are critical for reproducible research outcomes. Questions about "compound purity standards" and "analytical validation" are common among researchers, underscoring the importance of rigorous quality control in its production and application.

In summary, 5-Iodo-2-methoxy-4-(trifluoromethoxy)pyridine-3-acetic acid (CAS No. 1806736-92-4) represents a versatile and high-value chemical entity with broad applications in pharmaceuticals and agrochemicals. Its unique structural attributes and functional groups make it a focal point for innovation, addressing current challenges in drug development and sustainable agriculture. As research progresses, this compound is poised to play a pivotal role in advancing scientific and industrial breakthroughs.